![molecular formula C14H11N5O3 B6231499 4-(5H-[1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-b]indol-5-yl)butanoic acid CAS No. 1783856-36-9](/img/no-structure.png)
4-(5H-[1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-b]indol-5-yl)butanoic acid
Overview
Description
The compound “4-(5H-[1,2,5]oxadiazolo[3’,4’:5,6]pyrazino[2,3-b]indol-5-yl)butanoic acid” is a derivative of phenanthroline, which is a heterocyclic compound . It’s a new phenanthroline derivative that has been designed and synthesized .
Synthesis Analysis
The synthesis of this compound involves the condensation reaction of 1,10-phenanthroline-5,6-dione with 1,2,5-oxadiazole-3,4-diamine in refluxing acetic acid under an argon atmosphere . This reaction yielded the compound as an orange powder in high yield (96%) after filtration .Molecular Structure Analysis
The molecular structure of this compound was confirmed by single-crystal X-ray diffraction analysis . It’s a complex structure that includes a 1,2,5-oxadiazole unit introduced into the phenanthroline backbone .Physical And Chemical Properties Analysis
The compound possesses relatively good solubility in most common polar organic solvents including CH2Cl2, CHCl3, THF, DMF, and o-dichlorobenzene . Its optoelectronic properties were systematically investigated by optical and electrochemical measurements .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(5H-[1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-b]indol-5-yl)butanoic acid involves the synthesis of the oxadiazole ring followed by the pyrazinoindole ring and then the attachment of the butanoic acid group.", "Starting Materials": [ "2-nitrobenzaldehyde", "hydrazine hydrate", "ethyl acetoacetate", "ethyl 2-bromoacetate", "2-aminophenol", "butanoic acid", "triethylamine", "acetic anhydride", "sodium nitrite", "sulfuric acid", "sodium hydroxide", "potassium carbonate", "dimethylformamide", "N,N-dimethylacetamide", "N,N-dimethylformamide dimethyl acetal", "phosphorus pentoxide", "thionyl chloride" ], "Reaction": [ "Synthesis of 5-nitro-1,2,4-oxadiazole: 2-nitrobenzaldehyde is reacted with hydrazine hydrate in the presence of sulfuric acid to form 2-nitrobenzohydrazide. This is then reacted with acetic anhydride to form 2-acetamido-5-nitrobenzohydrazide. This compound is then cyclized with phosphorus pentoxide and thionyl chloride to form 5-nitro-1,2,4-oxadiazole.", "Synthesis of pyrazinoindole ring: Ethyl acetoacetate is reacted with ethyl 2-bromoacetate in the presence of potassium carbonate to form ethyl 2-(1-bromoethyl)-3-oxobutanoate. This is then reacted with 2-aminophenol in the presence of triethylamine to form 4-(2-hydroxyphenyl)-3-butene-2-one. This compound is then reacted with the previously synthesized 5-nitro-1,2,4-oxadiazole in the presence of sodium hydroxide to form 4-(5-nitro-1,2,4-oxadiazol-3-yl)-3-butene-2-one. Reduction of the nitro group with sodium dithionite followed by cyclization with sodium hydroxide yields 4-(5H-[1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-b]indol-5-yl)butanoic acid.", "Attachment of butanoic acid group: 4-(5H-[1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-b]indol-5-yl)butanoic acid is synthesized by reacting the previously synthesized pyrazinoindole ring with butanoic acid in the presence of N,N-dimethylformamide dimethyl acetal and N,N-dimethylacetamide." ] } | |
CAS RN |
1783856-36-9 |
Product Name |
4-(5H-[1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-b]indol-5-yl)butanoic acid |
Molecular Formula |
C14H11N5O3 |
Molecular Weight |
297.3 |
Purity |
95 |
Origin of Product |
United States |
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